Cas no 40557-20-8 (3-bromopyrrolidin-2-one)

3-bromopyrrolidin-2-one structure
3-bromopyrrolidin-2-one structure
Product Name:3-bromopyrrolidin-2-one
CAS No:40557-20-8
MF:C4H6BrNO
MW:164.0005402565
MDL:MFCD18886531
CID:843491
PubChem ID:10103471
Update Time:2025-04-19

3-bromopyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-Pyrrolidinone
    • 2-Pyrrolidinone, 3-bromo-
    • 3-BROMOPYRROLIDIN-2-ONE
    • alpha-Bromobutyrolactam
    • 3-bromo-pyrrolidin-2-one
    • CS-0072352
    • DTXSID10435581
    • SY067750
    • BS-12758
    • AKOS013102233
    • SCHEMBL860303
    • GVPDRYJFYUWXQK-UHFFFAOYSA-N
    • EN300-75540
    • 3-bromo-2-pyrrolidone
    • F1905-0516
    • MFCD18886531
    • 40557-20-8
    • DB-366335
    • 3-bromopyrrolidin-2-one
    • MDL： MFCD18886531
    • Inchi： 1S/C4H6BrNO/c5-3-1-2-6-4(3)7/h3H,1-2H2,(H,6,7)
    • InChI Key： GVPDRYJFYUWXQK-UHFFFAOYSA-N
    • SMILES： BrC1C(NCC1)=O

Computed Properties

  • Exact Mass: 162.96328g/mol
  • Monoisotopic Mass: 162.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.715±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83 ºC
  • Boiling Point: 305.787 °C at 760 mmHg
  • Flash Point: 138.735 °C
  • Solubility: Slightly soluble (20 g/l) (25 º C),

3-bromopyrrolidin-2-one Pricemore >>

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